2-(3-Benzyl-2-oxo-1,2-dihydroquinolin-6-yl)acetic acid

• IUPAC Name: 2-(3-benzyl-2-oxo-1H-quinolin-6-yl)acetic acid
• InChI: InChI=1S/C18H15NO3/c20-17(21)10-13-6-7-16-14(9-13)11-15(18(22)19-16)8-12-4-2-1-3-5-12/h1-7,9,11H,8,10H2,(H,19,22)(H,20,21)
• InChI Key: GIHUKMLJGXEYPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC3=C(C=CC(=C3)CC(=O)O)NC2=O
• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol

Description

2-(3-Benzyl-2-oxo-1,2-dihydroquinolin-6-yl)acetic acid, also known as BBQ acid, is an important molecular building block. It has gained significant attention for its potential use in a wide range of applications. It is a part of a group of new 2-oxo-1,2-dihydroquinoline-3-carboxamides that have been synthesized and properly characterized.

Synthesis Analysis

The synthesis of BBQ acid was attempted as a part of the creation of tacrine analogues free of hepatotoxicity. These new 2-oxo-1,2-dihydroquinoline-3-carboxamides have been synthesized and properly characterized. The identification of the chemical structures was verified by NMR and HR-MS.

Molecular Structure Analysis

The molecular formula of BBQ acid is C18H15NO3, and it has a molecular weight of 293.322. The structure of the compound was confirmed through various methods including NMR and HR-MS.

Chemical Reactions Analysis

BBQ acid is part of a group of new 2-oxo-1,2-dihydroquinoline-3-carboxamides. These compounds were synthesized as part of an attempt to create tacrine analogues free of hepatotoxicity. The synthesized carboxamides showed a strong potency in inhibiting acetylcholinesterase enzyme (AChE), as evaluated by the in-house gas chromatography method.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound serves as a precursor in the synthesis of various heterocyclic compounds, which are crucial in drug development due to their complex structures and potential biological activities. .

Kornblum Oxidation

In organic chemistry, the Kornblum oxidation is a process used to convert primary amines into nitriles. .

Pharmaceutical Research

Due to its structural similarity to quinolone derivatives, this compound is of interest in pharmaceutical research. .

Biological Activity Studies

The compound’s core structure is similar to that of many biologically active molecules, making it a candidate for the study of biological activities such as antimicrobial, antifungal, and anticancer properties. .

Material Science

In material science, this compound could be used to synthesize organic semiconductors due to its conjugated system. .

Chemical Education

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Analytical Chemistry

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Environmental Studies

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Mechanism of Action

Target of Action

The primary target of the compound 2-(3-Benzyl-2-oxo-1,2-dihydroquinolin-6-yl)acetic acid is the acetylcholinesterase enzyme (AChE) . AChE plays a crucial role in the nervous system where it breaks down the neurotransmitter acetylcholine into choline and acetic acid . This process is essential for the postsynaptic neuron to restore its function after impulse discontinuity from the presynaptic nerve .

Mode of Action

2-(3-Benzyl-2-oxo-1,2-dihydroquinolin-6-yl)acetic acid acts as a potent inhibitor against the AChE enzyme . By inhibiting AChE, this compound prevents the breakdown of acetylcholine, thereby increasing the level of this neurotransmitter in the synaptic cleft . This leads to enhanced nerve impulse transmission .

Biochemical Pathways

The action of 2-(3-Benzyl-2-oxo-1,2-dihydroquinolin-6-yl)acetic acid affects the cholinergic pathway . By inhibiting AChE, it prevents the hydrolysis of acetylcholine, leading to an increased level of this neurotransmitter in the synaptic cleft . This results in enhanced nerve impulse transmission, which can counteract the symptoms of neurodegenerative diseases like Alzheimer’s .

Result of Action

The inhibition of AChE by 2-(3-Benzyl-2-oxo-1,2-dihydroquinolin-6-yl)acetic acid leads to an increase in the level of acetylcholine in the synaptic cleft . This results in enhanced nerve impulse transmission, which can help alleviate the symptoms of neurodegenerative diseases like Alzheimer’s .

Future Directions

The synthesized carboxamides, including BBQ acid, showed a strong potency in inhibiting AChE. This suggests that these compounds could potentially be used in the treatment of conditions such as Alzheimer’s disease. Further ex vivo and in vivo models have been established recently in the lab to evaluate the safety of these compounds. This indicates that there is ongoing research into the potential applications of these compounds, including BBQ acid.